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For Researchers, Scientists, and Drug Development Professionals

Introduction to Lanthanum-138 Geochemical
Tracing
Lanthanum-138 (¹³⁸La) is a rare, naturally occurring radioactive isotope of lanthanum with a

very long half-life of approximately 106 billion years. It undergoes a branched decay, decaying

via β⁻ emission to Cerium-138 (¹³⁸Ce) and by electron capture to Barium-138 (¹³⁸Ba). This dual

decay scheme, coupled with the distinct geochemical behaviors of Lanthanum, Cerium, and

Barium, makes ¹³⁸La a valuable tracer for a range of geochemical processes, particularly in the

study of geological timescales and the evolution of the Earth's crust and mantle.

The primary application of ¹³⁸La in geochemistry is the Lanthanum-Cerium (La-Ce)

geochronometer, which is especially useful for dating ancient rocks and minerals. Beyond

geochronology, the isotopic systematics of the La-Ce pair, along with elemental ratios involving

lanthanum, provide insights into processes such as magmatic differentiation, sediment

provenance, and paleoredox conditions.

Key Applications of Lanthanum-138 in
Geochemistry
La-Ce Geochronology
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The decay of ¹³⁸La to ¹³⁸Ce forms the basis of the La-Ce dating method. By measuring the

isotopic ratios of ¹³⁸Ce to other stable cerium isotopes (e.g., ¹⁴²Ce) and the parent-to-daughter

element ratio (La/Ce), the age of a rock or mineral can be calculated. This method is

particularly suited for ancient materials due to the long half-life of ¹³⁸La.

Magmatic Differentiation Tracer
During the cooling and crystallization of magma, elements are partitioned between the solid

(mineral) and liquid (melt) phases. Lanthanum, as an incompatible element, tends to be

concentrated in the residual melt during fractional crystallization. By analyzing the

concentration of lanthanum and the isotopic composition of cerium in different minerals and

rock types within an igneous intrusion, geochemists can trace the evolution of the magma and

model the differentiation processes.

Sediment Provenance Tracer
The elemental ratios of lanthanum to other trace elements, such as Scandium (Sc), Thorium

(Th), and Cobalt (Co), are effective tools for determining the source area (provenance) of

clastic sediments. Ratios like La/Sc and Th/Co in sedimentary rocks can be compared to those

of potential source rocks to reconstruct ancient sediment transport pathways and tectonic

settings.

Data Presentation
The following tables summarize quantitative data relevant to the application of Lanthanum-138
as a geochemical tracer.

Table 1: Nuclear Properties of Lanthanum-138
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Property Value

Half-life (t½) 1.06 x 10¹¹ years

Decay Mode β⁻ decay and Electron Capture (EC)

β⁻ Decay Product ¹³⁸Ce

EC Decay Product ¹³⁸Ba

Branching Ratio (β⁻) ~34.9%

Branching Ratio (EC) ~65.1%

Natural Abundance of ¹³⁸La ~0.09%

Table 2: Typical La/Ce Ratios in Various Geological Materials

Rock/Mineral Type Typical La/Ce Ratio (weight/weight)

Chondritic Meteorites ~0.4

Upper Continental Crust ~0.5

Basalt 0.3 - 0.6

Granite 0.4 - 0.8

Monazite 0.3 - 0.7

Allanite 0.2 - 0.5

Table 3: Elemental Ratios Used in Sediment Provenance Studies

Ratio Felsic Source Rocks Mafic Source Rocks

La/Sc > 2.0 < 1.5

Th/Sc > 1.0 < 0.5

Cr/Th < 15 > 20

Th/Co > 0.5 < 0.2
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Experimental Protocols
Protocol 1: La-Ce Geochronology of Rocks and Minerals
This protocol outlines the major steps for dating geological samples using the La-Ce method,

focusing on the chemical separation and mass spectrometric analysis.

1. Sample Preparation:

Crush and pulverize the rock sample to a fine powder (< 200 mesh).

Accurately weigh a portion of the powdered sample.

For mineral dating, separate the target mineral (e.g., monazite, allanite) using standard

mineral separation techniques (magnetic separation, heavy liquids).

2. Sample Digestion:

Transfer the weighed sample powder or mineral separate into a clean Teflon beaker.

Add a mixture of concentrated hydrofluoric (HF) and nitric (HNO₃) acids.

Heat the sample on a hotplate at a controlled temperature until complete dissolution is

achieved.

Evaporate the acid mixture to dryness.

Redissolve the residue in a known concentration of hydrochloric acid (HCl).

3. Chemical Separation of La and Ce: This is a critical step to isolate La and Ce from other

elements that could interfere with the isotopic analysis. A three-step ion-exchange

chromatography procedure is commonly employed.

Step 1: Group Separation of Rare Earth Elements (REEs):

Load the dissolved sample onto a cation exchange resin column (e.g., AG50W-X8).

Elute the major matrix elements with a dilute acid (e.g., 2.5 M HCl).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101452?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elute the REE fraction with a stronger acid (e.g., 6 M HCl).

Step 2: Separation of Cerium:

Evaporate the collected REE fraction and redissolve in a specific acid molarity suitable for

the next column.

Load the solution onto a column packed with a resin that has a high affinity for Ce (e.g.,

Eichrom LN-Spec resin).

Selectively elute other REEs, leaving Ce retained on the column.

Elute the purified Ce fraction.

Step 3: Purification of Lanthanum:

The effluent from the Ce separation column, containing La and other REEs, is collected.

Further chromatographic steps using different resins and eluents are performed to isolate

La from the remaining REEs.

4. Isotopic Analysis by Multi-Collector Inductively Coupled Plasma Mass Spectrometry (MC-

ICP-MS):

Prepare the purified La and Ce fractions in a dilute nitric acid solution.

Introduce the solutions into the MC-ICP-MS.

Measure the isotopic ratios of ¹³⁸Ce/¹⁴²Ce and the concentration of La and Ce.

Correct for instrumental mass fractionation using appropriate standards.

5. Age Calculation:

The age (t) is calculated using the isochron equation: (¹³⁸Ce/¹⁴²Ce) sample = (¹³⁸Ce/¹⁴²Ce)

initial

(¹³⁸La/¹⁴²Ce) sample (e λt
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1) where λ is the decay constant of ¹³⁸La. An isochron is constructed by plotting (¹³⁸Ce/

¹⁴²Ce) against (¹³⁸La/¹⁴²Ce) for multiple minerals or whole-rock samples from the same

geological unit. The slope of the isochron yields the age.

Visualizations
Decay Scheme of Lanthanum-138
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Caption: Branched decay scheme of Lanthanum-138.
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Workflow for La-Ce Geochronology
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Caption: Step-by-step workflow for La-Ce dating.
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Lanthanum as a Tracer in Magmatic Differentiation
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Caption: Logical relationship of La tracing magmatic processes.

To cite this document: BenchChem. [Application Notes and Protocols: Lanthanum-138 as a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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